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Compound of Interest

Compound Name: Sandoz 58-035

Cat. No.: B1196694

For researchers, scientists, and drug development professionals utilizing Sandoz 58-035, this
guide provides immediate safety, handling, and disposal protocols to ensure a secure
laboratory environment.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper PPE and engineering controls are critical when handling Sandoz 58-035 to minimize
exposure. The substance is generally not classified as hazardous, but it is recommended to
handle it with care, as with all laboratory chemicals.[1][2]
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Control Type

Specification

Rationale

Engineering Controls

Use in a well-ventilated area
with appropriate exhaust
ventilation.[1][3]

To minimize inhalation of dust

or aerosols.

Provide an accessible safety

shower and eye wash station.

[1]

For immediate
decontamination in case of

accidental contact.

Eye Protection

Safety glasses with side-

shields or goggles.

To prevent eye contact with

dust particles.

Hand Protection

Compatible chemical-resistant

gloves.

To avoid skin contact. Gloves
should be inspected before
use and disposed of properly
after handling.[3]

Respiratory Protection

For nuisance levels of dust, a
type N95 (US) or type P1 (EN
143) dust mask is

recommended.[3][4]

To prevent inhalation of fine
particles, especially when

handling the powder form.

Skin and Body Protection

Laboratory coat.

To protect personal clothing

and skin from contamination.

Occupational Exposure Limits: This product contains no substances with established

occupational exposure limit values.[1]

Handling and Storage Procedures

Handling:

e Avoid direct contact with skin and eyes.[1][5]

» Avoid the formation of dust and aerosols.[1][3]

» Wash hands thoroughly after handling.

Storage:
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e Store in a cool, dry, and well-ventilated area.[1][3]
o Keep the container tightly sealed.[1][3]
o Recommended storage temperatures:

o Powder: -20°C for up to 3 years.[1]

o In solvent: -80°C for up to 6 months or -20°C for up to 1 month.[6]

Spill and Disposal Plan

Accidental Release:
e Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses.[1]

o Protect: Wear full personal protective equipment, including respiratory protection.[1]
e Clean-up:

o For powder: Sweep up and shovel. Avoid generating dust.

o For solutions: Absorb with a liquid-binding material (e.g., diatomite, universal binders).[1]
o Decontaminate: Scrub surfaces and equipment with alcohol.[1]
e Collect: Place contaminated material into a suitable, closed container for disposal.[3]
Disposal:

o Dispose of contaminated waste material in accordance with local, state, and federal
regulations.

e Do not let the product enter drains.[3]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8398989/
https://www.medchemexpress.com/sandoz-58-035.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398989/
https://www.medchemexpress.com/sandoz-58-035.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398989/
https://www.frontiersin.org/journals/cardiovascular-medicine/articles/10.3389/fcvm.2024.1448607/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398989/
https://www.medchemexpress.com/sandoz-58-035.html
https://www.medchemexpress.com/sandoz-58-035.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling and Disposal of Sandoz 58-035
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Caption: Workflow for the safe handling, spill response, and disposal of Sandoz 58-035.
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Experimental Protocol: Induction of Endoplasmic
Reticulum Stress in Macrophages

Sandoz 58-035 is an inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT), which leads to
an accumulation of free cholesterol in the endoplasmic reticulum (ER), a known trigger for the
Unfolded Protein Response (UPR).[7] The following is a representative protocol for inducing
ER stress in macrophages.

Objective: To induce ER stress in murine peritoneal macrophages using Sandoz 58-035 in
combination with acetylated low-density lipoprotein (AcLDL).

Materials:

Sandoz 58-035 (Sigma-Aldrich)

Acetylated LDL (AcLDL)

Primary murine peritoneal macrophages

Appropriate cell culture media and reagents

Annexin V staining kit for apoptosis detection
Procedure:

o Cell Culture: Culture primary macrophages from wild-type or relevant mouse models in
appropriate media.

o Treatment: Treat the macrophages with AcLDL (100 pyg/mL) and Sandoz 58-035 (10 ug/mL).

 Incubation: Incubate the cells for the desired time points (e.g., 8 hours for analysis of gene
expression, or longer for apoptosis assays).

e Analysis:

o Apoptosis: To determine the rate of apoptosis, stain the cells with Annexin V and analyze
by flow cytometry.
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o Gene Expression: For analysis of UPR markers (e.g., SERCA2 mRNA), isolate total RNA
and perform real-time quantitative PCR.

Signaling Pathway

Sandoz 58-035 inhibits the ACAT enzyme, which is responsible for esterifying free cholesterol
into cholesteryl esters for storage in lipid droplets. This inhibition leads to an increase in the
concentration of free cholesterol within the endoplasmic reticulum membrane. This
accumulation of free cholesterol disrupts ER homeostasis and induces the Unfolded Protein
Response (UPR). The UPR is a cellular stress response that is activated by the accumulation
of unfolded or misfolded proteins in the ER lumen. It involves three main signaling branches:
PERK, IRE1, and ATF6, which work to restore ER function or, if the stress is too severe, trigger
apoptosis.
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Sandoz 58-035 Mechanism of UPR Induction
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Caption: Logical diagram of how Sandoz 58-035 induces the Unfolded Protein Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acyl-Coenzyme A: Cholesterol Acyltransferase (ACAT) in Cholesterol Metabolism: From
Its Discovery to Clinical Trials and the Genomics Era - PMC [pmc.ncbi.nlm.nih.gov]

o 2. experts.arizona.edu [experts.arizona.edu]
o 3. medchemexpress.com [medchemexpress.com]

e 4. Frontiers | Reversible translocation of acyl-CoA:cholesterol acyltransferase (ACAT)
between the endoplasmic reticulum and vesicular structures [frontiersin.org]

e 5. Inhibition of ACAT as a Therapeutic Target for Alzheimer’s Disease Is Independent of
ApoE4 Lipidation - PMC [pmc.ncbi.nlm.nih.gov]

» 6. Frontiers | A comprehensive analysis of the role of native and modified HDL in ER stress
in primary macrophages [frontiersin.org]

o 7. diabetesjournals.org [diabetesjournals.org]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Sandoz 58-035]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196694#personal-protective-equipment-for-
handling-sandoz-58-035]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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